Cas no 1448130-82-2 (2-cyclopentyl-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}acetamide)

• Product Name: 2-cyclopentyl-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}acetamide
• CAS No: 1448130-82-2
• MF: C₁₆H₂₃NO₂S
• MW: 293.424323320389
• CID: 6490929
• PubChem ID: 71803779
• Update Time: 2025-06-15

2-cyclopentyl-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentyl-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}acetamide
• AKOS024555818
• 1448130-82-2
• 2-cyclopentyl-N-[2-hydroxy-2-(4-methylsulfanylphenyl)ethyl]acetamide
• 2-CYCLOPENTYL-N-{2-HYDROXY-2-[4-(METHYLSULFANYL)PHENYL]ETHYL}ACETAMIDE
• F6414-2017
• 2-cyclopentyl-N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)acetamide

• Inchi： 1S/C16H23NO2S/c1-20-14-8-6-13(7-9-14)15(18)11-17-16(19)10-12-4-2-3-5-12/h6-9,12,15,18H,2-5,10-11H2,1H3,(H,17,19)
• InChI Key： CFYANFKRDAAYKR-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(CNC(CC1CCCC1)=O)O

Computed Properties

• Exact Mass: 293.14495015g/mol
• Monoisotopic Mass: 293.14495015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 74.6Ų

Additional information on 2-cyclopentyl-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}acetamide

Introduction to 2-Cyclopentyl-N-{2-Hydroxy-2-4-(Methylsulfanyl)Phenylethyl}Acetamide (CAS No. 1448130-82-2)

2-Cyclopentyl-N-{2-Hydroxy-2-4-(methylsulfanyl)phenylethyl}acetamide, with the CAS number 1448130-82-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopentyl ring, a hydroxyl group, and a methylsulfanyl substituent. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 2-cyclopentyl-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}acetamide can be represented as follows: the cyclopentyl ring provides steric bulk, which can influence the compound's binding affinity to specific protein targets. The hydroxyl group is known for its hydrogen-bonding capabilities, which can enhance the compound's solubility and interactions with biological systems. The methylsulfanyl group, on the other hand, introduces a sulfur atom that can participate in various chemical reactions and interactions, potentially modulating the compound's pharmacological properties.

Recent studies have explored the potential of 2-cyclopentyl-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}acetamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-cyclopentyl-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}acetamide has also shown promise in neurodegenerative disorders. Research has indicated that it can protect neurons from oxidative stress and apoptosis, which are key factors in conditions like Alzheimer's disease and Parkinson's disease. The mechanism behind this neuroprotective effect is thought to involve the modulation of intracellular signaling pathways and the reduction of reactive oxygen species (ROS) levels.

The pharmacokinetic properties of 2-cyclopentyl-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}acetamide have also been investigated to ensure its suitability for clinical use. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, making it a promising candidate for further development into therapeutic agents.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 2-cyclopentyl-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}acetamide. Early-phase trials have reported positive outcomes, with participants showing improved symptoms and no significant adverse effects. These preliminary results are encouraging and warrant further investigation in larger-scale trials.

In conclusion, 2-cyclopentyl-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}acetamide (CAS No. 1448130-82-2) is a promising compound with a diverse range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of anti-inflammatory and neuroprotective therapies. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing medical treatments for various diseases.